Cas no 1806753-11-6 (2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806753-11-6
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4839985
• Update Time: 2025-06-13

2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C10H9ClF3NO4/c1-18-9-6(3-11)15-4-5(2-7(16)17)8(9)19-10(12,13)14/h4H,2-3H2,1H3,(H,16,17)
• InChI Key： IBOWGZGNQCVGNV-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=CN=1)CC(=O)O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 68.6

Additional information on 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806753-11-6)

2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806753-11-6) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid is composed of a pyridine ring substituted with a chloromethyl group, a methoxy group, and a trifluoromethoxy group, along with an acetic acid moiety. These functional groups contribute to the compound's distinct chemical properties and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the trifluoromethoxy group in 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid is particularly noteworthy, as it can significantly influence the compound's biological activity and selectivity. This feature has been leveraged in the design of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its potential therapeutic applications, 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid has also been studied for its use as an intermediate in the synthesis of other valuable compounds. Its reactivity and functional group diversity make it a valuable building block in organic synthesis, enabling the creation of complex molecules with diverse biological activities.

The synthesis of 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for its large-scale application in pharmaceutical research and development.

One of the key areas where 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid has shown promise is in the field of cancer research. Studies have demonstrated that this compound can selectively inhibit certain enzymes involved in cancer cell proliferation and survival. For example, it has been shown to inhibit the activity of kinases, which are often overexpressed or hyperactivated in various types of cancer. This selective inhibition can lead to reduced tumor growth and improved patient outcomes.

Beyond cancer, 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid has also been explored for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and reduce oxidative stress makes it a promising candidate for further investigation in these areas.

The pharmacological properties of 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid, including its solubility, stability, and bioavailability, have been extensively studied to optimize its use in drug formulations. These properties are crucial for ensuring that the compound can effectively reach its target site within the body and exert its therapeutic effects without causing significant side effects.

In conclusion, 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806753-11-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for developing new therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern drug discovery efforts.